Guanidine nitrate

Specification

• CAS No.: 506-93-4
• Molecular Formula: CH6N4O3; CH5N3.HNO3; C(NH2)3NO3; CH6N4O3
• Molecular Weight: 122.08 g/mol
• IUPAC Name: guanidine;nitric acid
• Standard InChI: InChI=1S/CH5N3.HNO3/c2*2-1(3)4/h(H5,2,3,4);(H,2,3,4)
• Standard InChI Key: CNUNWZZSUJPAHX-UHFFFAOYSA-N
• SMILES: C(=N)(N)N.[N+](=O)(O)[O-]
• Canonical SMILES: C(=N)(N)N.[N+](=O)(O)[O-]
• Boiling Point: Decomposes at boiling point
• Colorform: Crystalline powde
• Melting Point: 214 °C; 217 °C

Introduction

Physical Properties

Guanidine nitrate presents as an odorless white crystalline solid under standard conditions. The compound exhibits several notable physical characteristics that determine its handling properties and application potential.

Basic Physical Parameters

Guanidine nitrate possesses the following physical properties:

Property	Value
Molecular weight	122.0833 g/mol
Appearance	White solid
Odor	Odorless
Density	1.436 g/cm³
Melting point	213°C (486 K) (decomposes)
Boiling point	Decomposes before boiling
Water solubility	16 g/100 mL at 20°C
Organic solvent solubility	Slightly soluble in acetone and alcohols
Vapor pressure	~0 mmHg

The compound's moderate water solubility coupled with limited solubility in organic solvents influences its purification processes and application methods. Its decomposition at elevated temperatures rather than melting cleanly is characteristic of many energetic materials and impacts its processing requirements.

Thermodynamic Properties

Thermal analysis data from the National Institute of Standards and Technology indicates fusion (melting) points of 487.35 K and 487.85 K, with measurement uncertainties of 0.2 K and 0.1 K respectively. These precise measurements are crucial for quality control in industrial applications and for understanding the compound's thermal behavior in various environments.

Chemical Properties

The chemical behavior of guanidine nitrate significantly influences its applications and handling requirements, particularly in energetic contexts.

Structure and Bonding

Guanidine nitrate consists of the guanidinium cation [C(NH₂)₃]⁺ and the nitrate anion [NO₃]⁻. The guanidinium cation features a central carbon atom bonded to three amino groups in a planar arrangement, with the positive charge delocalized across the structure. This arrangement contributes to its stability despite its potential energy content.

Decomposition Reactions

The explosive decomposition of guanidine nitrate follows the reaction:

[C(NH₂)₃]NO₃(s) → 3 H₂O(g) + 2 N₂(g) + C(s)

This reaction produces primarily water vapor, nitrogen gas, and carbon, releasing significant energy while generating relatively low-temperature combustion products compared to many other energetic materials. This "cool-burning" characteristic makes it particularly valuable for applications where heat management is crucial.

Thermal Stability

Research on the thermal stability of guanidine nitrate has revealed activation energies for decomposition of 199 kJ/mol and 191 kJ/mol with pre-exponential factors of 1.94×10¹⁵ s⁻¹ and 3.20×10¹⁴ s⁻¹ for nitrate and guanidine components, respectively. These kinetic parameters indicate relatively high thermal stability compared to other energetic nitrate compounds like ammonium nitrate and urea nitrate.

The decomposition mechanism appears to involve the generation of NO₂⁺ species and differs from analogous nitro derivatives. This decomposition process is influenced by both acids and bases, which can catalyze or inhibit the reaction depending on conditions.

Production Methods

Guanidine nitrate can be produced through several routes, with methods varying based on scale and application requirements.

Industrial Production

Although guanidine nitrate can theoretically be formed by neutralizing guanidine with nitric acid, industrial production typically employs the reaction of dicyandiamide (or its calcium salt) with ammonium nitrate. This process is more economical and practical for large-scale manufacturing, allowing for production volumes that satisfy commercial demands.

Laboratory Synthesis

In laboratory settings, guanidine nitrate can be prepared by reactions involving ammonium nitrate, urea, and silica gel. The process typically involves:

• Thorough drying of the reagents

• Mixing the components uniformly

• Heating the mixture for several hours

• Extracting the resultant solids with water

• Crystallization and filtration

• Recrystallization for purification

This laboratory method provides a route for preparing smaller quantities for research or specialized applications.

Conversion to Derivatives

Guanidine nitrate serves as an important precursor for nitroguanidine production. The conversion process typically employs concentrated sulfuric acid to facilitate nitration. Research indicates that using 1.1 to 1.7 times the stoichiometric quantity of nitric acid based on guanidine sulfate content results in nitroguanidine yields of 95-97%.

Important process parameters include:

• Sulfuric acid strength (optimal at 96-98%)

• Nitric acid quantity (excess improves yields)

• Temperature control during reaction

• Pressure conditions (reduced pressure helps remove released nitric acid)

Applications

Guanidine nitrate finds use across multiple industries due to its unique combination of properties.

Propellants and Pyrotechnics

Guanidine nitrate has been employed as a monopropellant in specialized applications, notably in Jetex engines for model aircraft. Its attractiveness stems from several properties:

• High gas output during decomposition

• Low flame temperature compared to alternative propellants

• Relatively high monopropellant specific impulse of 177 seconds (1.7 kN·s/kg)

These properties make it valuable for applications requiring controlled, relatively cool combustion with substantial gas generation.

Chemical Precursors

Guanidine nitrate serves as a key precursor in the production of nitroguanidine, which itself has applications in propellants, explosives, and pharmaceutical intermediates. The controlled conversion process allows for high-yield production of nitroguanidine, making guanidine nitrate an important industrial intermediate.

Research Findings

Recent research has expanded understanding of guanidine nitrate's fundamental properties and behavior.

Thermal Decomposition Studies

Studies examining the thermal stability of guanidine nitrate have provided valuable insights into its decomposition mechanisms. Research by Oxley et al. determined activation energies for guanidine nitrate decomposition as 199 kJ/mol and 191 kJ/mol with pre-exponential factors of 1.94×10¹⁵ s⁻¹ and 3.20×10¹⁴ s⁻¹ for nitrate and guanidine components, respectively.

These studies indicate that guanidine nitrate decomposes somewhat more slowly than ammonium nitrate and considerably more slowly than urea nitrate under comparable conditions. The decomposition appears to involve NO₂⁺ generation in its mechanism, distinguishing it from analogous nitro derivatives.

Comparative Analysis

Comparative studies of guanidine nitrate with related compounds such as urea nitrate and ammonium nitrate have revealed important differences in stability, decomposition pathways, and energetic properties. These differences influence their respective applications and safety profiles:

• Guanidine nitrate: Higher thermal stability, less sensitive to moisture

• Ammonium nitrate: More readily available but more moisture sensitive

• Urea nitrate: Less thermally stable, different decomposition mechanism

These comparative insights help inform appropriate application selection and safety protocols for each compound.